Cas no 71372-40-2 ((3-methoxyphenyl)(3-methylphenyl)methanone)

• Product Name: (3-methoxyphenyl)(3-methylphenyl)methanone
• CAS No: 71372-40-2
• MF: C₁₅H₁₄O₂
• MW: 226.270464420319
• CID: 1750030
• PubChem ID: 11172171
• Update Time: 2025-07-20

(3-methoxyphenyl)(3-methylphenyl)methanone Chemical and Physical Properties

Names and Identifiers

• (3-methoxyphenyl)(3-methylphenyl)methanone
• LogP
• (3-methoxyphenyl)-(3-methylphenyl)methanone
• 3-METHOXY-3'-METHYLBENZOPHENONE
• (3-methoxyphenyl)(m-tolyl)methanone
• 3-Methoxy-3'-methyl-benzophenon
• MFCD01311557
• DTXSID70457628
• 71372-40-2
• SCHEMBL8808079
• AKOS010016649

• MDL： MFCD01311557
• Inchi： 1S/C15H14O2/c1-11-5-3-6-12(9-11)15(16)13-7-4-8-14(10-13)17-2/h3-10H,1-2H3
• InChI Key： WAFZHELVLIIHQY-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)C(C1=CC=CC(C)=C1)=O

Computed Properties

• Exact Mass: 226.09900
• Monoisotopic Mass: 226.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.088
• Boiling Point: 374.9°C at 760 mmHg
• Flash Point: 169.8°C
• Refractive Index: 1.563
• PSA: 26.30000
• LogP: 3.23460

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on (3-methoxyphenyl)(3-methylphenyl)methanone

Introduction to (3-methoxyphenyl)(3-methylphenyl)methanone (CAS No. 71372-40-2)

(3-methoxyphenyl)(3-methylphenyl)methanone, identified by its CAS number 71372-40-2, is a significant compound in the field of organic chemistry and pharmaceutical research. This review aims to provide a comprehensive overview of its chemical properties, synthetic pathways, and emerging applications, particularly in the context of modern medicinal chemistry.

The compound belongs to the class of aromatic ketones, characterized by a methanone group flanked by two phenyl rings. The presence of methoxy and methyl substituents on the aromatic rings imparts unique electronic and steric properties, making it a versatile intermediate in the synthesis of more complex molecules. Specifically, the methoxy group enhances the compound's solubility in polar solvents, while the methyl group contributes to its stability and reactivity in various chemical transformations.

In recent years, (3-methoxyphenyl)(3-methylphenyl)methanone has garnered attention for its potential applications in drug discovery and development. Its structural framework resembles many bioactive molecules, suggesting its utility as a precursor or scaffold for pharmacophores. For instance, researchers have explored its derivatives as candidates for treating neurological disorders, given their ability to interact with specific neurotransmitter receptors.

One of the most compelling aspects of this compound is its role in synthesizing heterocyclic derivatives. Heterocycles are integral to many pharmaceuticals due to their ability to mimic natural biological structures. By incorporating (3-methoxyphenyl)(3-methylphenyl)methanone into the synthesis of pyridine and quinoline derivatives, scientists have developed novel compounds with enhanced binding affinity to target proteins. These derivatives show promise in preclinical studies for their anti-inflammatory and antiviral properties.

The synthetic routes to (3-methoxyphenyl)(3-methylphenyl)methanone are diverse, reflecting its importance in organic synthesis. Common methods include Friedel-Crafts acylation followed by reduction, or cross-coupling reactions between halogenated phenols and alkynes. Advances in catalytic systems have further streamlined these processes, making the compound more accessible for large-scale production. Notably, palladium-catalyzed reactions have enabled efficient functionalization at both aromatic positions simultaneously.

Recent studies have also highlighted the compound's utility in materials science. Its aromatic structure and conjugated system make it a candidate for organic electronics applications, such as OLEDs (organic light-emitting diodes) and photovoltaic cells. The methoxy and methyl groups can be tailored to optimize electron transport properties, making it a promising candidate for next-generation electronic materials.

The pharmacological potential of derivatives of (3-methoxyphenyl)(3-methylphenyl)methanone extends beyond neurological disorders. Researchers have investigated its analogs for their antimicrobial and anticancer effects. For example, modifications at the ketone center or introduction of additional functional groups have led to compounds that exhibit potent activity against resistant bacterial strains. These findings underscore the importance of this scaffold in developing novel therapeutic agents.

In conclusion, (3-methoxyphenyl)(3-methylphenyl)methanone (CAS No. 71372-40-2) is a multifaceted compound with broad applications in pharmaceuticals and materials science. Its unique structural features enable diverse synthetic strategies and functionalization options, making it a valuable building block for drug discovery and advanced materials development. As research continues to uncover new derivatives and applications, this compound is poised to remain a cornerstone of modern chemical innovation.